N-((4-cyclohexylthiazol-2-yl)methyl)-2-(2,4-difluorophenyl)acetamide
Overview
Description
N-((4-cyclohexylthiazol-2-yl)methyl)-2-(2,4-difluorophenyl)acetamide, also known as CTZ001, is a novel small molecule compound that has shown promising results in scientific research. CTZ001 is a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including the compound , have been studied for their potential antimicrobial activity . These compounds have shown promising results against both Gram-positive and Gram-negative bacterial species . The antimicrobial activity is believed to be due to the blocking of certain bacterial lipid biosynthesis .
Anticancer Activity
Thiazole derivatives have also been evaluated for their anticancer activity . In particular, some derivatives have shown significant activity against the oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) . This suggests that they could potentially be used in the treatment of certain types of breast cancer.
Antiproliferative Agents
The compound and its derivatives have been studied as potential antiproliferative agents . Antiproliferative agents are substances that inhibit the growth of cells, and are often used in the treatment of cancer.
Antioxidant Properties
Some thiazole derivatives have been synthesized and screened for their in vitro antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antifungal Activity
Thiazole derivatives have been reported to possess antifungal properties . They could potentially be used in the treatment of various fungal infections.
Antiviral Activity
Thiazole derivatives have also been studied for their potential antiviral activity . This suggests that they could potentially be used in the treatment of various viral infections.
Neuroprotective Effects
Thiazole derivatives have been associated with neuroprotective effects . Neuroprotective drugs are medications that protect the brain and spinal cord from damage and are used to treat neurodegenerative diseases.
Anti-inflammatory Activity
Thiazole derivatives have been reported to possess anti-inflammatory properties . Anti-inflammatory drugs reduce inflammation and pain.
Mechanism of Action
Target of Action
Similar thiazole derivatives have been studied for their antimicrobial and antiproliferative activities . These compounds are often evaluated for their in vitro activity against bacterial (Gram positive and Gram negative) and fungal species .
Mode of Action
Thiazole nucleus, a core structure in this compound, is reported to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .
Biochemical Pathways
It’s worth noting that thiazole derivatives have been shown to have a broad range of biological activities, including antimicrobial, antifungal, and antitumor activities . These activities suggest that the compound may interact with multiple biochemical pathways.
Result of Action
Similar thiazole derivatives have shown promising antimicrobial activity and have been found to be active against certain cancer cell lines .
properties
IUPAC Name |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2-(2,4-difluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F2N2OS/c19-14-7-6-13(15(20)9-14)8-17(23)21-10-18-22-16(11-24-18)12-4-2-1-3-5-12/h6-7,9,11-12H,1-5,8,10H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTOVEPLZSRQRHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CSC(=N2)CNC(=O)CC3=C(C=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-cyclohexylthiazol-2-yl)methyl)-2-(2,4-difluorophenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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